Cas no 791039-94-6 (Benzoic acid,4-[(1R)-1-aminoethyl]-3-nitro-)

• Product Name: Benzoic acid,4-[(1R)-1-aminoethyl]-3-nitro-
• CAS No: 791039-94-6
• MF: C₉H₁₀N₂O₄
• MW: 210.186702251434
• CID: 562299
• PubChem ID: 12109160
• Update Time: 2025-06-30

Benzoic acid,4-[(1R)-1-aminoethyl]-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[(1R)-1-aminoethyl]-3-nitro-
• BENZOIC ACID, 4-(1-AMINOETHYL)-3-NITRO-, (R)- (9CI)
• 4-[(1R)-1-aMinoethyl]-3-nitro
• Benzoic acid,4-[(1R)-1-aminoethyl]-3-nitro
• MFCD11042404
• (R)-4-(1-Aminoethyl)-3-nitrobenzoic acid
• 791039-94-6
• Benzoic acid,4-(1-aminoethyl)-3-nitro-,(R)-
• 4-[(1R)-1-Aminoethyl]-3-nitrobenzoic acid

• Inchi： 1S/C9H10N2O4/c1-5(10)7-3-2-6(9(12)13)4-8(7)11(14)15/h2-5H,10H2,1H3,(H,12,13)/t5-/m1/s1
• InChI Key： KSBVDNILPMPKSN-RXMQYKEDSA-N
• SMILES： [O-][N+](C1C=C(C(=O)O)C=CC=1[C@@H](C)N)=O

Computed Properties

• Exact Mass: 210.06400
• Monoisotopic Mass: 210.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 109.14000
• LogP: 2.53620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives